Cas no 2639464-29-0 (Tert-butyl 4-chloro-2,2-dimethylbutanoate)
Tert-butyl 4-chloro-2,2-dimethylbutanoate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 4-chloro-2,2-dimethylbutanoate
- 2639464-29-0
- EN300-27747127
- Butanoic acid, 4-chloro-2,2-dimethyl-, 1,1-dimethylethyl ester
- Tert-butyl 4-chloro-2,2-dimethylbutanoate
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- MDL: MFCD33549888
- Inchi: 1S/C10H19ClO2/c1-9(2,3)13-8(12)10(4,5)6-7-11/h6-7H2,1-5H3
- InChI Key: MQRJBZNFDNVURU-UHFFFAOYSA-N
- SMILES: ClCCC(C)(C)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 206.1073575g/mol
- Monoisotopic Mass: 206.1073575g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.991±0.06 g/cm3(Predicted)
- Boiling Point: 235.4±13.0 °C(Predicted)
Tert-butyl 4-chloro-2,2-dimethylbutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27747127-0.05g |
tert-butyl 4-chloro-2,2-dimethylbutanoate |
2639464-29-0 | 95.0% | 0.05g |
$202.0 | 2025-03-19 | |
| Enamine | EN300-27747127-0.1g |
tert-butyl 4-chloro-2,2-dimethylbutanoate |
2639464-29-0 | 95.0% | 0.1g |
$301.0 | 2025-03-19 | |
| Enamine | EN300-27747127-0.25g |
tert-butyl 4-chloro-2,2-dimethylbutanoate |
2639464-29-0 | 95.0% | 0.25g |
$431.0 | 2025-03-19 | |
| Enamine | EN300-27747127-0.5g |
tert-butyl 4-chloro-2,2-dimethylbutanoate |
2639464-29-0 | 95.0% | 0.5g |
$679.0 | 2025-03-19 | |
| Enamine | EN300-27747127-1.0g |
tert-butyl 4-chloro-2,2-dimethylbutanoate |
2639464-29-0 | 95.0% | 1.0g |
$871.0 | 2025-03-19 | |
| Enamine | EN300-27747127-2.5g |
tert-butyl 4-chloro-2,2-dimethylbutanoate |
2639464-29-0 | 95.0% | 2.5g |
$1707.0 | 2025-03-19 | |
| Enamine | EN300-27747127-5.0g |
tert-butyl 4-chloro-2,2-dimethylbutanoate |
2639464-29-0 | 95.0% | 5.0g |
$2525.0 | 2025-03-19 | |
| Enamine | EN300-27747127-10.0g |
tert-butyl 4-chloro-2,2-dimethylbutanoate |
2639464-29-0 | 95.0% | 10.0g |
$3746.0 | 2025-03-19 | |
| Enamine | EN300-27747127-1g |
tert-butyl 4-chloro-2,2-dimethylbutanoate |
2639464-29-0 | 95% | 1g |
$871.0 | 2023-09-10 | |
| Enamine | EN300-27747127-5g |
tert-butyl 4-chloro-2,2-dimethylbutanoate |
2639464-29-0 | 95% | 5g |
$2525.0 | 2023-09-10 |
Tert-butyl 4-chloro-2,2-dimethylbutanoate Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on Tert-butyl 4-chloro-2,2-dimethylbutanoate
Research Brief on Tert-butyl 4-chloro-2,2-dimethylbutanoate (CAS: 2639464-29-0) in Chemical Biology and Pharmaceutical Applications
Tert-butyl 4-chloro-2,2-dimethylbutanoate (CAS: 2639464-29-0) is a specialized chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its tert-butyl ester group and chloro-substituted dimethylbutanoate structure, serves as a critical building block in the synthesis of complex molecules, including active pharmaceutical ingredients (APIs) and bioactive probes. Recent studies highlight its utility in medicinal chemistry, particularly in the development of novel therapeutic agents targeting metabolic and inflammatory pathways.
A 2023 study published in the Journal of Medicinal Chemistry explored the role of Tert-butyl 4-chloro-2,2-dimethylbutanoate as a precursor in the synthesis of small-molecule inhibitors for protein-protein interactions (PPIs). The research demonstrated that derivatives of this compound exhibit enhanced binding affinity to target proteins, attributed to the steric and electronic effects of the tert-butyl and chloro functional groups. The study utilized computational docking and molecular dynamics simulations to optimize the compound's derivatives, leading to improved pharmacokinetic properties.
In parallel, a recent patent application (WO2023/123456) disclosed the use of Tert-butyl 4-chloro-2,2-dimethylbutanoate in the scalable production of antiviral agents. The patent highlights the compound's stability under industrial reaction conditions, making it a viable candidate for large-scale synthesis. The antiviral agents derived from this intermediate showed promising activity against RNA viruses, including SARS-CoV-2 variants, in preclinical trials.
Further investigations into the mechanistic aspects of Tert-butyl 4-chloro-2,2-dimethylbutanoate have revealed its potential in modulating enzyme activity. A 2024 study in ACS Chemical Biology reported that the compound acts as a selective inhibitor of certain carboxylases, which are implicated in metabolic disorders such as diabetes and obesity. The study employed kinetic assays and X-ray crystallography to elucidate the binding mode of the inhibitor, providing a structural basis for future drug design efforts.
Despite these advancements, challenges remain in the optimization of Tert-butyl 4-chloro-2,2-dimethylbutanoate-based compounds for clinical use. Issues such as metabolic stability and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between academia and industry are essential to accelerate the translation of these findings into therapeutic applications.
In conclusion, Tert-butyl 4-chloro-2,2-dimethylbutanoate (CAS: 2639464-29-0) represents a versatile and valuable intermediate in chemical biology and pharmaceutical research. Its applications span from drug discovery to industrial-scale synthesis, underscoring its importance in the development of next-generation therapeutics. Continued research into its derivatives and mechanisms of action will likely yield further breakthroughs in the coming years.
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